Cas no 169527-49-5 (2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine)

2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine is a silyl-protected amine derivative featuring dual tert-butyldimethylsilyl (TBS) ether groups. This compound is particularly valuable in synthetic organic chemistry as a protective reagent for hydroxyl and amine functionalities, offering enhanced stability under basic and nucleophilic conditions. The steric bulk of the TBS groups provides selective deprotection control, making it useful in multi-step synthesis. Its structural design ensures compatibility with a wide range of reaction conditions, including Grignard and organolithium reactions. The compound’s high purity and well-defined reactivity profile make it a reliable intermediate for pharmaceutical and fine chemical applications.

2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine structure

169527-49-5 structure

Product Name:2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine

CAS No:169527-49-5

MF:C₁₆H₃₉NO₂Si₂

MW:333.657366991043

MDL:MFCD29920224

CID:1356329

PubChem ID:11427595

Update Time:2025-06-07

2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine Chemical and Physical Properties

Names and Identifiers

- Ethanamine,2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-
- Bis(2-((tert-butyldimethylsilyl)oxy)ethyl)amine
- bis-[2-(tert-butyl-dimethyl-silanyloxy)-ethyl]amine
- 169527-49-5
- MFCD29920224
- DB-211455
- SCHEMBL844556
- OQOWEVQDYYJEQB-UHFFFAOYSA-N
- 2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]ethanamine
- 2-[tert-butyl(dimethyl)silyl]oxy-N-[2-[tert-butyl(dimethyl)silyl]oxyethyl]ethanamine
- BS-31227
- 2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine
- MDL： MFCD29920224
- Inchi： 1S/C16H39NO2Si2/c1-15(2,3)20(7,8)18-13-11-17-12-14-19-21(9,10)16(4,5)6/h17H,11-14H2,1-10H3
- InChI Key： OQOWEVQDYYJEQB-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OCCNCCO[Si](C)(C)C(C)(C)C

Computed Properties

Exact Mass: 333.25207
Monoisotopic Mass: 333.25193256 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 10
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 333.66
Topological Polar Surface Area: 30.5Å²

Experimental Properties

PSA: 30.49

2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB462515-1 g	Bis(2-((tert-butyldimethylsilyl)oxy)ethyl)amine	169527-49-5		1g	€127.00	2023-02-02
abcr	AB462515-5 g	Bis(2-((tert-butyldimethylsilyl)oxy)ethyl)amine	169527-49-5		5g	€297.00	2023-02-02
abcr	AB462515-25 g	Bis(2-((tert-butyldimethylsilyl)oxy)ethyl)amine	169527-49-5		25g	€858.00	2023-02-02
TRC	D471865-250mg	2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-ethanamine	169527-49-5		250mg	$138.00	2023-05-18
TRC	D471865-1g	2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-ethanamine	169527-49-5		1g	$ 400.00	2022-06-05
TRC	D471865-2.5g	2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-ethanamine	169527-49-5		2.5g	$ 825.00	2022-06-05
eNovation Chemicals LLC	Y1239168-5g	Ethanamine,2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-	169527-49-5	97%	5g	$255	2023-05-17
eNovation Chemicals LLC	Y1239168-25g	Ethanamine,2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-	169527-49-5	97%	25g	$860	2023-05-17
TRC	D471865-1000mg	2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-ethanamine	169527-49-5		1g	$483.00	2023-05-18
TRC	D471865-2500mg	2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-ethanamine	169527-49-5		2500mg	$999.00	2023-05-18